Cas no 796061-08-0 (3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester)

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester is a boronic acid derivative widely utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling convenience, while the p-toluenesulfonylamino moiety provides additional functionalization potential. This compound is particularly valuable in pharmaceutical and materials science research, where it serves as a versatile intermediate for constructing complex aromatic systems. Its robust stability under diverse reaction conditions and compatibility with various catalysts make it a preferred choice for synthetic applications. The product is typically supplied in high purity, ensuring reliable performance in demanding organic transformations.
3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester structure
796061-08-0 structure
Product name:3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester
CAS No:796061-08-0
MF:C19H24BNO4S
MW:373.274164199829
MDL:MFCD05663863
CID:93044
PubChem ID:24882770

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
    • 3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
    • 3-(Toluene-4-sulfonylamino)phenylboronic acid, pinacol ester
    • 4-methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide
    • 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester
    • 3-(Toluene-4-sulfonylamino)phenylboronic acid pinacol ester
    • RGAZOXRZFCGICF-UHFFFAOYSA
    • 796061-08-0
    • 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester, 97%
    • RGAZOXRZFCGICF-UHFFFAOYSA-N
    • F10343
    • DTXSID40584516
    • AKOS015960193
    • WGB06108
    • CS-W000968
    • AB21970
    • A864839
    • 3-(P-TOLUENESULFONYLAMINO)BENZENEBORONICACIDPINACOLESTER
    • SCHEMBL1619904
    • AS-46740
    • 3-(p-Toluenesulfonylamino)benzeneboronicacid pinacol ester
    • 4-Methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzene-1-sulfonamide
    • 4-Methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide (ACI)
    • MDL: MFCD05663863
    • Inchi: 1S/C19H24BNO4S/c1-14-9-11-17(12-10-14)26(22,23)21-16-8-6-7-15(13-16)20-24-18(2,3)19(4,5)25-20/h6-13,21H,1-5H3
    • InChI Key: RGAZOXRZFCGICF-UHFFFAOYSA-N
    • SMILES: O=S(C1C=CC(C)=CC=1)(NC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1)=O

Computed Properties

  • Exact Mass: 373.15200
  • Monoisotopic Mass: 373.1519096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 73

Experimental Properties

  • Color/Form: solid
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 159-163°C
  • Boiling Point: 509.0±60.0 °C at 760 mmHg
  • Flash Point: 261.6±32.9 °C
  • Refractive Index: 1.574
  • PSA: 73.01000
  • LogP: 4.24880
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Security Information

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD273747-25g
3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
796061-08-0 97%
25g
¥908.0 2024-04-18
abcr
AB206338-10 g
3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester, 97%; .
796061-08-0 97%
10 g
€227.90 2023-07-20
Chemenu
CM216865-25g
4-Methyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
796061-08-0 95+%
25g
$220 2022-08-31
Chemenu
CM216865-10g
4-Methyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
796061-08-0 95+%
10g
$112 2022-08-31
eNovation Chemicals LLC
D488252-100g
3-(Toluene-4-Sulfonylamino)Phenylboronic Acid Pinacol Ester
796061-08-0 97%
100g
$1200 2024-06-05
eNovation Chemicals LLC
Y1046575-10g
4-Methyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
796061-08-0 95%
10g
$95 2024-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P36520-1g
3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
796061-08-0 97%
1g
¥36.0 2024-07-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD273747-1g
3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
796061-08-0 97%
1g
¥37.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD273747-5g
3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
796061-08-0 97%
5g
¥183.0 2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1050779-25g
3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
796061-08-0 98%
25g
¥1090.00 2024-07-28

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Production Method

Synthetic Routes 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  18 h, reflux
Reference
Synthesis and reactivity of sulfonamides containing boronate esters
He, Xiao-Feng; Zhang, Haiwen; Vogels, Christopher M.; Decken, Andreas; Westcott, Stephen A., Heteroatom Chemistry, 2004, 15(5), 369-375

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Raw materials

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Preparation Products

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Amadis Chemical Company Limited
(CAS:796061-08-0)3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester
A864839
Purity:99%
Quantity:25g
Price ($):215.0